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Compound of Interest

Compound Name: PF-04577806

CAS No.: 1072100-81-2

Cat. No.: B3061416

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-04577806 is a potent and selective inhibitor of Protein Kinase C (PKC), with demonstrated

activity against several PKC isoforms including PKCα, PKCβI, PKCβII, PKCγ, and PKCθ[1].

This document provides detailed application notes and experimental protocols for the use of

PF-04577806 in a relevant animal model of diabetic retinopathy, a condition characterized by

increased retinal vascular permeability. The protocols outlined below are based on established

methodologies for inducing diabetic retinopathy in rats and assessing the therapeutic efficacy

of PKC inhibitors.

Mechanism of Action: PKC Inhibition
Protein Kinase C represents a family of serine/threonine kinases that are critical mediators in

various signal transduction pathways. In the context of diabetic complications, hyperglycemia

can lead to the activation of the diacylglycerol (DAG)-PKC pathway, contributing to vascular

dysfunction, including increased permeability, inflammation, and neovascularization. PF-
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04577806, by competitively inhibiting ATP binding to PKC, blocks these downstream signaling

events.
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Start: Male Sprague-Dawley Rats

Fast Rats (4-6 hours)

Prepare fresh STZ solution
(65 mg/kg in citrate buffer)

Intraperitoneal Injection

Control Group:
Citrate Buffer

Diabetic Group:
STZ Solution

Monitor Blood Glucose
(48-72 hours post-injection)

Select Diabetic Rats
(Glucose > 250 mg/dL)

Proceed to Efficacy Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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